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Compound of Interest

Compound Name: Fluoroiodomethane

Cat. No.: B1339756

Fluoroiodomethane (CH2FI) is a valuable reagent in chemical synthesis, but its handling
demands stringent safety protocols due to its inherent hazards. This guide provides essential
safety and logistical information for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of this compound. Adherence to these
procedures is critical for minimizing risk and maintaining a safe laboratory environment.

Hazard Profile and Physical Properties

Fluoroiodomethane is a toxic, flammable, and irritating compound. It is crucial to be aware of
its properties to handle it safely.
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Property

Value

Appearance

Colorless to light yellow clear liquid

Molecular Formula

CH2FI[1][2]

Molecular Weight

159.93 g/mol [3]

Density

2.366 g/cm3[3]

Storage Temperature

2 -8 °C[1][4]

GHS Hazard Statements

H301: Toxic if swallowed[1][2] H311: Toxic in
contact with skin[2][4][5] H331: Toxic if
inhaled[1][5] H315: Causes skin irritation[1][4]
H319: Causes serious eye irritation[1][4] H335:
May cause respiratory irritation[1][4] H225:
Highly flammable liquid and vapor[2]

Personal Protective Equipment (PPE)

The correct selection and use of PPE are the first line of defense against exposure to

Fluoroiodomethane.

PPE Category

Specification

Hand Protection

Wear compatible chemical-resistant gloves.[4]

Eye and Face Protection

Chemical safety goggles and a face shield are

required.[1]

Skin and Body Protection

Wear suitable protective clothing, such as a lab
coat or a chemical-resistant apron. Safety shoes

are also recommended.[1][4]

Respiratory Protection

In case of inadequate ventilation, wear a
NIOSH/MSHA or European Standard EN 149
approved respirator.[4] A self-contained
breathing apparatus may be necessary in some

situations.[6]
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Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory when working with
Fluoroiodomethane.

Handling Protocol:

o Ventilation: Always handle Fluoroiodomethane in a well-ventilated area, preferably within a
chemical fume hood.[1]

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
[4] Do not breathe fumes, mist, spray, or vapors.[1]

o Hygiene: Do not eat, drink, or smoke when using this product.[1] Always wash hands
thoroughly after handling.[1]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[7]

Storage Protocol:

Container: Keep the container tightly closed when not in use.[1][4]

Temperature: Store in a cool, dry, well-ventilated area at a temperature between 2 - 8 °C in
an explosion-proof refrigerator.[1]

Incompatibilities: Store away from strong bases and strong oxidizing agents.[1]

Light Sensitivity: Protect from light.[1]

Disposal Plan

Proper disposal of Fluoroiodomethane and its containers is crucial to prevent environmental
contamination and ensure safety.

Disposal Protocol:

o Waste Collection: Collect waste in closed and suitable containers labeled for disposal.[4]
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» Authorized Disposal: Dispose of the contents and container at an authorized hazardous or
special waste collection point, in accordance with local, regional, national, and international
regulations.[5]

o Contaminated Materials: Decontaminate and launder all protective clothing and equipment
before storing and re-using.[5]

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is essential. The following workflow
outlines the necessary steps.
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Caption: Workflow for handling a chemical spill of Fluoroiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Fluoroiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339756#personal-protective-equipment-for-
handling-fluoroiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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